Cas no 1704353-15-0 (1-(3-Chloroprop-2-en-1-yl)-1H-indol-4-amine)

• Product Name: 1-(3-Chloroprop-2-en-1-yl)-1H-indol-4-amine
• CAS No: 1704353-15-0
• MF: C₁₁H₁₁ClN₂
• MW: 206.671441316605
• CID: 5716649
• PubChem ID: 107900582
• Update Time: 2025-05-25

1-(3-Chloroprop-2-en-1-yl)-1H-indol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chloroprop-2-en-1-yl)-1H-indol-4-amine
• 1704353-15-0
• EN300-1106014
• 1H-Indol-4-amine, 1-(3-chloro-2-propen-1-yl)-

• Inchi： 1S/C11H11ClN2/c12-6-2-7-14-8-5-9-10(13)3-1-4-11(9)14/h1-6,8H,7,13H2/b6-2+
• InChI Key： GUYZKVGQKFYUBH-QHHAFSJGSA-N
• SMILES： Cl/C=C/CN1C=CC2C(=CC=CC1=2)N

Computed Properties

• Exact Mass: 206.0610761g/mol
• Monoisotopic Mass: 206.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 31Ų

Additional information on 1-(3-Chloroprop-2-en-1-yl)-1H-indol-4-amine

Compound 1704353-15-0: 1-(3-Chloroprop-2-en-1-yl)-1H-indol-4-amine

The compound with CAS No. 1704353-15-0, commonly referred to as 1-(3-Chloroprop-2-en-1-yl)-1H-indol-4-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and structural versatility. The indole ring at the core of this molecule contributes to its unique electronic properties, making it a valuable substrate for various chemical modifications and biological studies.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for the synthesis of indole derivatives like 1-(3-Chloroprop-2-en-1-yl)-1H-indol-4-amine. One such approach involves the use of microwave-assisted synthesis, which not only enhances reaction efficiency but also minimizes the formation of by-products. This method has been particularly effective in constructing the chlorinated propenyl group attached to the indole ring, a feature that significantly influences the compound's reactivity and bioavailability.

The chlorinated propenyl group introduces a unique combination of electronic and steric effects into the molecule. Chlorine, being an electron-withdrawing group, enhances the electrophilic character of the adjacent carbon atoms, making them more susceptible to nucleophilic attacks. This property has been exploited in several studies to investigate the compound's potential as a precursor for more complex molecules. For instance, researchers have utilized this compound as a building block for synthesizing bioactive agents targeting various therapeutic areas, including cancer and inflammation.

One of the most promising applications of 1-(3-Chloroprop-2-en-1-yl)-1H-indol-4-amine lies in its potential as an anti-cancer agent. Recent studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast and colon cancer cells. The mechanism of action appears to involve interference with key cellular processes such as DNA replication and apoptosis induction. These findings have sparked interest in further exploring its pharmacokinetic properties and toxicity profile to assess its suitability as a lead compound for drug development.

In addition to its anti-cancer properties, this compound has also shown potential in modulating inflammatory pathways. Experimental data suggest that it inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL6, which are implicated in chronic inflammatory diseases like arthritis and cardiovascular disorders. This dual functionality underscores the versatility of indole derivatives in addressing multiple therapeutic targets.

The structural flexibility of 1-(3-Chloroprop-2-en-1-yll)-indolium chloride also makes it an attractive candidate for exploring novel chemical transformations. For example, recent research has focused on its use in Suzuki-Miyaura cross-coupling reactions, where it serves as a versatile coupling partner for constructing biaryl structures. Such reactions are pivotal in drug discovery programs aimed at developing structurally diverse libraries of bioactive molecules.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the structure and purity of this compound. These techniques provide critical insights into the stereochemistry and regioselectivity of synthetic pathways, ensuring that the final product meets stringent quality control standards required for preclinical studies.

In conclusion, CAS No. 1704353_15_0, or _CHLOROPROPENYL INDOLYL AMINE, represents a compelling example of how synthetic chemistry can unlock new possibilities for drug discovery. With its unique structural features and promising biological activities, this compound continues to be a focal point for researchers seeking innovative solutions in medicinal chemistry.